Cas no 1227514-18-2 (3-Chloro-6-fluoropicolinaldehyde)

• Product Name: 3-Chloro-6-fluoropicolinaldehyde
• CAS No: 1227514-18-2
• MF: C₆H₃ClFNO
• MW: 159.545523881912
• CID: 4799360
• Update Time: 2025-11-02

3-Chloro-6-fluoropicolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-chloro-6-fluoropicolinaldehyde
• 3-Chloro-6-fluoropicolinaldehyde

• Inchi： 1S/C6H3ClFNO/c7-4-1-2-6(8)9-5(4)3-10/h1-3H
• InChI Key： XLOAXNFYSUIGSU-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 133
• XLogP3: 1.7
• Topological Polar Surface Area: 30

Additional information on 3-Chloro-6-fluoropicolinaldehyde

3-Chloro-6-fluoropicolinaldehyde (CAS No. 1227514-18-2): A Versatile Building Block in Modern Organic Synthesis

In the realm of heterocyclic chemistry, 3-Chloro-6-fluoropicolinaldehyde (CAS No. 1227514-18-2) has emerged as a crucial chemical intermediate with wide-ranging applications. This fluorinated pyridine derivative combines the unique properties of both chlorine and fluorine substituents, making it particularly valuable in pharmaceutical research and material science. As researchers increasingly focus on halogenated compounds for their enhanced reactivity and biological activity, this compound has gained significant attention in recent years.

The molecular structure of 3-Chloro-6-fluoropicolinaldehyde features a pyridine ring with strategic halogen substitutions at the 3- and 6-positions, along with an aldehyde functional group. This combination creates a multifunctional building block that participates in various organic transformations. The electron-withdrawing effects of both chlorine and fluorine atoms significantly influence the compound's reactivity pattern, particularly in nucleophilic aromatic substitution reactions, which are frequently searched topics in synthetic chemistry forums.

Recent trends in medicinal chemistry have shown growing interest in fluorinated pharmaceutical intermediates, with many researchers investigating how 3-Chloro-6-fluoropicolinaldehyde derivatives can contribute to drug discovery. The compound serves as a precursor for numerous biologically active molecules, particularly in the development of kinase inhibitors and antimicrobial agents. These applications align with current healthcare priorities and frequently appear in scientific literature searches.

From a synthetic perspective, 3-Chloro-6-fluoropicolinaldehyde demonstrates remarkable versatility in cross-coupling reactions, a topic that consistently ranks high in organic chemistry search queries. The aldehyde group readily undergoes condensation reactions to form imines or hydrazones, while the halogen atoms participate efficiently in metal-catalyzed couplings. This dual functionality makes it particularly valuable for constructing complex molecular architectures, addressing the growing demand for structure-activity relationship studies in drug development.

The compound's role in agrochemical research has also gained attention, as evidenced by increasing search volumes for halogenated pyridine pesticides. The unique electronic properties imparted by the chloro-fluoro combination in 3-Chloro-6-fluoropicolinaldehyde contribute to enhanced binding affinity with biological targets, making it a valuable scaffold for developing new crop protection agents. This application aligns well with current agricultural challenges and sustainability goals.

In material science applications, researchers have explored 3-Chloro-6-fluoropicolinaldehyde as a precursor for functionalized polymers and coordination complexes. The compound's ability to form stable metal-organic frameworks (MOFs) has been particularly noteworthy, addressing the growing interest in advanced materials for gas storage and separation technologies. These applications frequently appear in materials science search trends and academic discussions.

Quality control and analytical characterization of 3-Chloro-6-fluoropicolinaldehyde typically involve advanced techniques such as HPLC analysis, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications, a topic of constant interest in quality assurance forums and scientific discussions. The analytical data also provides valuable insights into the compound's stability and storage conditions.

The commercial availability of 3-Chloro-6-fluoropicolinaldehyde has expanded significantly in recent years, reflecting its growing importance in chemical research. Suppliers now offer various packaging options and purity grades to meet diverse research needs, from small-scale laboratory experiments to potential industrial applications. This accessibility has contributed to its increasing presence in scientific literature and patent applications.

Looking forward, the applications of 3-Chloro-6-fluoropicolinaldehyde are expected to grow further, particularly in areas such as PET radiopharmaceuticals and fluorescent probes. The compound's unique structural features make it suitable for developing imaging agents and diagnostic tools, addressing current healthcare needs for more precise medical diagnostics. These emerging applications align with trending topics in medical research and diagnostic technology development.

For researchers working with 3-Chloro-6-fluoropicolinaldehyde, proper handling procedures should always be followed, including the use of appropriate personal protective equipment and proper ventilation. While not classified as highly hazardous, standard laboratory safety protocols apply when working with this organic chemical intermediate, a subject frequently covered in laboratory safety training and guidelines.

The synthesis and applications of 3-Chloro-6-fluoropicolinaldehyde continue to be active areas of research, with new publications regularly appearing in scientific journals. Its combination of halogen substituents and aldehyde functionality provides a versatile platform for creating diverse molecular structures, making it an increasingly important tool in modern synthetic chemistry. As research into halogenated heterocycles progresses, this compound's significance in both academic and industrial settings is likely to grow further.